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Compound of Interest

Compound Name: 5-Methyl-2,3-hexanedione

Cat. No.: B078870

This technical guide provides a comprehensive overview of 5-Methyl-2,3-hexanedione, also
known as Acetylisovaleryl. It is intended for researchers, scientists, and professionals in drug
development and related fields. This document details the compound's synonyms,
physicochemical properties, and a generalized analytical protocol.

Synonyms and Nomenclature

5-Methyl-2,3-hexanedione is known by a variety of synonyms in scientific literature and
commercial contexts. A comprehensive list is provided below:

Acetylisovaleryl[1]

» 5-Methylhexane-2,3-dione[2]

o Acetyl isovaleryl[2]

e 2,3-HEXANEDIONE, 5-METHYL-[2]
o Acetylisopentanoyl[2]

o Acetyl isopentanoyl[2]

* |sobutylmethylglyoxal[2]

« Isobutyl methyl diketone[2]
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« FEMA 3190[2][3]

« EINECS 237-241-8[2]

e UNII-ZI95KZ32L4[2]

« BRN 1745751[2]

« DTXSID7049215[2]

o JECFA Number 414[3]

Physicochemical Data

The quantitative properties of 5-Methyl-2,3-hexanedione are summarized in the table below

for easy reference and comparison.

Property Value Source(s)
CAS Number 13706-86-0 [1103114]
Molecular Formula C7H1202 [3]
Molecular Weight 128.17 g/mol [3]
Appearance ITigr.n yellow to brown clear 1]
liquid

Purity >94.0% (GC) [1]

Density 0.91 g/cm?3 [3]

Boiling Point 129 -130 °C [3]

Refractive Index

n20/D 1.406 - 1.416

[3]

FEMA Number

3190

[3]

PubChem CID

26204

[3]
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Experimental Protocols: Analysis by Gas
Chromatography

The following is a generalized protocol for the analysis of 5-Methyl-2,3-hexanedione in a liquid
matrix, such as a beverage, based on common methods for vicinal diketones. This method
utilizes headspace gas chromatography (HS-GC) with either an electron capture detector
(ECD) or a flame ionization detector (FID).

Sample Preparation

o Degassing: If the sample is carbonated, it must be degassed to prevent pressure buildup in
the headspace vial. This can be achieved by pouring the sample back and forth between two
beakers until foaming ceases.

 Aliquoting: Transfer a precise volume (e.g., 2 mL) of the degassed sample into a headspace
vial (e.g., 20 mL).

 Internal Standard: For quantitative analysis, add a known concentration of an appropriate
internal standard, such as 2,3-heptanedione.

e Sealing: Immediately seal the vial with a septum and crimp cap.

Headspace Gas Chromatography (HS-GC) Conditions

e System: A gas chromatograph equipped with a headspace autosampler and either an ECD
or FID.

o Column: A suitable capillary column for volatile compounds, such as a SH-Stabilwax (30m x
0.32mm x 1.0um) or an SH-Rxi5Sil-MS (30m x 0.32mm x 1.0um), can be used.

o Carrier Gas: Nitrogen or Helium at a constant flow or constant linear velocity (e.g., 35
cm/sec).

e Oven Temperature Program:
o Initial temperature: 40°C, hold for 2.5 minutes.

o Ramp: Increase at 10°C/minute to 170°C.
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o Final hold: Hold at 170°C for 4 minutes.

e Injector Temperature: 120°C.
o Detector Temperature:
o FID: 200°C.
o ECD: 200°C.
o Headspace Autosampler Conditions:
o Vial Equilibration: 60°C for 45 minutes.
o Vial Pressurization: 100 kPa with nitrogen.

o Injection Volume: 1 mL of the headspace gas.

Data Analysis

The concentration of 5-Methyl-2,3-hexanedione in the sample is determined by comparing its
peak area to that of the internal standard and referencing a calibration curve prepared with
known concentrations of the analyte.

Visualizations
Chemical Structure

The following diagram illustrates the chemical structure of 5-Methyl-2,3-hexanedione.

Caption: Molecular structure of 5-Methyl-2,3-hexanedione.

Experimental Workflow

The diagram below outlines the general experimental workflow for the analysis of 5-Methyl-2,3-
hexanedione using Headspace Gas Chromatography.
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HS-GC Analysis Workflow for 5-Methyl-2,3-hexanedione

Sample Preparation HS-GC Analysis
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Caption: General workflow for HS-GC analysis.

Biological Activity and Signaling Pathways

Currently, there is limited information available in the public domain regarding specific biological
signaling pathways in which 5-Methyl-2,3-hexanedione is a direct participant. Its primary
documented roles are as a flavoring agent and a fragrance ingredient. It is also used as an
intermediate in the synthesis of pharmaceuticals and other specialty chemicals.[4] Toxicological
data suggests that it may cause skin sensitization. Further research is required to elucidate any
specific mechanisms of action or metabolic pathways at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Methyl-2,3-
hexanedione (Acetylisovaleryl)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078870#synonyms-for-5-methyl-2-3-hexanedione-
acetylisovaleryl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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